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Compound of Interest

Compound Name: Benzyl tellurocyanate

Cat. No.: B15452305

Benzyl Tellurocyanate: A Comprehensive
Technical Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
benzyl tellurocyanate (CsH7NTe), a notable organotellurium compound. The following
sections detail its known physical characteristics, spectroscopic data, and the experimental
protocol for its synthesis and characterization, designed to support advanced research and
development applications.

Core Physical Properties

Benzyl tellurocyanate is a white crystalline solid, appearing as needles.[1] While a definitive
boiling point and density are not readily available in the surveyed literature, its other key
physical properties have been characterized and are summarized below for ease of reference.
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Property Value Source
Molecular Formula CsH7NTe [2]
Molecular Weight 244.7 g/mol [2]
Melting Point 126-127 °C [1]
Appearance White needles [1]
Appreciable solubility in
Solubility benzene, chloroform, and [1]
acetone.
Light-sensitive and darkens in
the presence of air, particularly
Stability in solution. It is surprisingly [1]

stable to light alone in the

absence of oxygen.

Crystallographic Data

The crystal structure of benzyl tellurocyanate has been determined by X-ray diffraction,

providing valuable insight into its solid-state conformation.

Crystal System

Monoclinic

Space Group

P121/icl

Unit Cell Dimensions

a=6.031A b=16.042A,c=8.787 A

a=90° B =95.82°y=90°

Source: PubChem CID 12530518[2]

Spectroscopic Profile

The spectroscopic data for benzyl tellurocyanate are crucial for its identification and

characterization.
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Spectroscopic Technique

Data

Source

Infrared (IR) Spectroscopy

The IR spectrum (in KBr)
shows a characteristic CN

absorption band at 2180 cm~1,

[1]

1H Nuclear Magnetic
Resonance (NMR)

The *H NMR spectrum (in
CDCIs) consists of a five-
proton aromatic singlet at &
7.38 and a two-proton benzylic
singlet at 6 4.52.

[1]

Mass Spectrometry (MS)

The molecular ion is relatively
weak (17%). The base peak is
the benzyl (or tropylium)

cation, formed by the loss of a

TeCN fragment.

[1]

Experimental Protocols

The synthesis and characterization of benzyl tellurocyanate involve a specific set of

procedures to ensure product purity and stability.

Synthesis of Benzyl Tellurocyanate

The synthesis of benzyl tellurocyanate is achieved through the reaction of potassium

tellurocyanate with benzyl chloride.[1]

Materials:

Tellurium (Te) powder

Argon (Ar) gas

Potassium cyanide (KCN)

Dimethyl sulfoxide (DMSOQO)

Benzyl chloride (PhCH2Cl)
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o Water (H20)
e Hexane
e Chloroform
Procedure:

e A solution of potassium tellurocyanate (KTeCN) is prepared by dissolving potassium cyanide
and tellurium powder in dimethyl sulfoxide at 100 °C under an inert atmosphere until all the
tellurium dissolves.[1]

e The resulting pale-yellow solution is cooled to room temperature.

o Excess benzyl chloride is added to the KTeCN solution at room temperature under an argon
atmosphere in the dark.[1]

e The reaction mixture is stirred for 2 hours, during which the tellurocyanate ion is consumed.

[1]
o Cold water is added to the reaction mixture, resulting in the formation of a gray precipitate.[1]
e The precipitate is collected and air-dried in the dark.[1]

 Purification of the crude product is performed by chromatography on silica gel or
crystallization from a hexane-chloroform mixture to yield white needles of benzyl
tellurocyanate.[1] The yield is approximately 60%, based on the initial amount of tellurium
used.[1]

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis and characterization of benzyl
tellurocyanate.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of benzyl tellurocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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